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Compound of Interest

Compound Name: 1-Trifluoroacetyl piperidine

Cat. No.: B016560

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Trifluoroacetylpiperidine is a fluorinated organic compound with significant applications as a
versatile intermediate in the synthesis of pharmaceuticals and agrochemicals. Its trifluoroacetyl
group imparts unique chemical properties, including enhanced reactivity and lipophilicity,
making it a valuable building block in medicinal chemistry. This guide provides a
comprehensive overview of the core physical properties of 1-Trifluoroacetylpiperidine, detailed
experimental protocols for their determination, and a workflow for its synthesis and purification.

Core Physical Properties

The physical characteristics of 1-Trifluoroacetylpiperidine are crucial for its handling, application
in synthesis, and purification. A summary of these properties is presented below.
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Property Value Reference(s)
Molecular Formula C7H10F3NO [1112][3]
Molecular Weight 181.16 g/mol [11[2][3]
Appearance .Clef:lr colorless to light yellow C14I5]
liquid

Density 1.226 g/mL at 25 °C [21[3][6]
Boiling Point 77 °C at 15 mmHg [2][6]
Refractive Index 1.417 at 20 °C [2][3]

Flash Point 76.7 °C (170.1 °F) [3][6]

Slightly soluble in water (6 g/L
B at 25 °C). Soluble in organic
Solubility _ [51[7]
solvents like chloroform and

ether.

CAS Number 340-07-8 [1]12]13]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
1-Trifluoroacetylpiperidine.

Determination of Boiling Point (Reduced Pressure)

The boiling point of 1-Trifluoroacetylpiperidine is determined under reduced pressure to prevent
potential decomposition at higher temperatures. The Thiele tube method is a suitable micro-
scale technique.

Apparatus:
e Thiele tube

e Thermometer (-10 to 110 °C)
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Small test tube (e.g., sodium fusion tube)
Capillary tube (sealed at one end)

Heating mantle or Bunsen burner
High-temperature resistant oil (e.g., paraffin oil)

Vacuum source and manometer

Procedure:

A small amount (a few milliliters) of 1-Trifluoroacetylpiperidine is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the
sample.

The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube
containing heat-resistant oil.

The Thiele tube is connected to a vacuum source, and the pressure is reduced to the desired
level (e.g., 15 mmHg), monitored by a manometer.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point at that specific pressure.[7]

Determination of Density

The density of liquid 1-Trifluoroacetylpiperidine can be accurately measured using a

pycnometer or, for a less precise measurement, a graduated cylinder and an analytical

balance.
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Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder

Analytical balance

Constant temperature water bath (set to 25 °C)

Thermometer

Procedure (using a pycnometer):
o The empty, clean, and dry pycnometer is weighed on an analytical balance.

o The pycnometer is filled with distilled water and placed in a constant temperature water bath
at 25 °C until it reaches thermal equilibrium. The volume is adjusted to the calibration mark,
and the pycnometer is reweighed.

e The pycnometer is emptied, dried, and then filled with 1-Trifluoroacetylpiperidine.

o The filled pycnometer is again brought to 25 °C in the water bath, the volume is adjusted,
and it is weighed.

o The density is calculated using the formula: Density = (mass of liquid) / (volume of liquid),
where the volume is determined from the mass of the water and its known density at 25 °C.

Determination of Refractive Index

The refractive index, a measure of how light propagates through a substance, is a valuable
indicator of purity. An Abbe refractometer is commonly used for this measurement.

Apparatus:
o Abbe refractometer
o Constant temperature water bath (set to 20 °C)

e Dropper or pipette
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e Lens cleaning tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent
and allowed to dry.

o The refractometer is connected to a constant temperature water bath set at 20 °C.

o Afew drops of 1-Trifluoroacetylpiperidine are placed on the lower prism using a dropper.

e The prisms are closed and locked.

e The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into
focus.

e The handwheel is turned to bring the borderline between the light and dark fields into the
center of the crosshairs.

 If a colored band is visible, the dispersion compensator is adjusted to obtain a sharp,
colorless borderline.

The refractive index is read from the scale.[6]

Synthesis and Purification Workflow

1-Trifluoroacetylpiperidine is typically synthesized by the acylation of piperidine with a
trifluoroacetylating agent, such as trifluoroacetic anhydride. The subsequent purification is
crucial to obtain a high-purity product.
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Synthesis and Purification of 1-Trifluoroacetylpiperidine
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Caption: Workflow for the synthesis and purification of 1-Trifluoroacetylpiperidine.
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Synthesis Protocol

The following is a representative protocol for the synthesis of 1-Trifluoroacetylpiperidine.
Materials:

e Piperidine

 Trifluoroacetic anhydride

e Triethylamine

e Dichloromethane (anhydrous)

e Deionized water

o Saturated sodium bicarbonate solution
 Dilute hydrochloric acid solution

e Sodium sulfate (anhydrous)
Procedure:

» To a round-bottom flask containing a solution of piperidine and triethylamine in anhydrous
dichloromethane, trifluoroacetic anhydride is added dropwise at 0 °C.

e The reaction mixture is allowed to warm to room temperature and stirred for several hours.

e The reaction progress is monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Upon completion, the reaction mixture is washed successively with water, saturated sodium
bicarbonate solution, and dilute hydrochloric acid.

e The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and the solvent
is removed under reduced pressure to yield the crude product.
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Purification Protocol (Vacuum Distillation)

The crude 1-Trifluoroacetylpiperidine is purified by vacuum distillation to obtain a high-purity
liquid.

Apparatus:

o Short-path distillation apparatus
e Round-bottom flask

e Receiving flask

e Condenser

e Thermometer

¢ Heating mantle with a stirrer

e Vacuum pump and vacuum trap
e Manometer

Procedure:

e The crude 1-Trifluoroacetylpiperidine is placed in the distillation flask with a stir bar.

o The distillation apparatus is assembled, ensuring all joints are properly sealed with vacuum
grease.

e The system is connected to a vacuum pump, and the pressure is gradually reduced to the
desired level (e.g., 15 mmHg).

o Cooling water is circulated through the condenser.
o The distillation flask is gently heated while stirring.

e The fraction that distills at a constant temperature (the boiling point at that pressure) is
collected in the receiving flask.[1][4]
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e The purified liquid is then characterized by analytical methods such as NMR, IR, and GC-MS

to confirm its identity and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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